Cas no 703-33-3 (5,8-Dichloropyrido[2,3-d]pyridazine)
![5,8-Dichloropyrido[2,3-d]pyridazine structure](https://ossimg.kuujia.com/scimg/1000/703-33-3x500.png)
703-33-3 structure
Product Name:5,8-Dichloropyrido[2,3-d]pyridazine
CAS No:703-33-3
MF:C7H3Cl2N3
MW:200.024818658829
MDL:MFCD00193165
CID:564259
PubChem ID:279915
Update Time:2025-04-19
5,8-Dichloropyrido[2,3-d]pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Dichloropyrido[2,3-d]pyridazine
- 5,8-DICHLOROPYRIDO[3,2-D]PYRIDAZINE
- 5,8-Dichloropyridopyridazine
- Pyrido[2,3-d]pyridazine, 5,8-dichloro-
- 1,4-Dichlorpyrido<3,2-d>pyridazin
- 5,8-Dichloropyrido<2,3-d>pyridazine
- 5,8-Dichlor-pyrido<2,3-d>pyridazin
- 1,4-Dichloro-5-azaphthalazine
- NSC 131225
- NSC131225
- QNGKPMNRSDSBMD-UHFFFAOYSA-N
- PB21674
- FCH1330744
- Pyrido[2,3-d]pyridazine,5,8-dichloro-
- SY011647
- ST2411643
- AX8211335
- AB0057390
- Z5050
- Z1269218166
- NSC-131225
- AMY15980
- DTXSID40299537
- MFCD00193165
- SCHEMBL580638
- 5,8-Dichloropyrido(2,3-d)pyridazine
- AKOS016004511
- 703-33-3
- A866631
- DS-11506
- EN300-2197397
- CS-0039080
-
- MDL： MFCD00193165
- Inchi： 1S/C7H3Cl2N3/c8-6-4-2-1-3-10-5(4)7(9)12-11-6/h1-3H
- InChI Key： QNGKPMNRSDSBMD-UHFFFAOYSA-N
- SMILES： ClC1C2=CC=CN=C2C(=NN=1)Cl
Computed Properties
- Exact Mass: 198.97000
- Monoisotopic Mass: 198.970403
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
- XLogP3: 2
Experimental Properties
- Density: 1.573±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 169 ºC
- Boiling Point: 419.5℃/760mmHg
- Flash Point: 240℃
- Refractive Index: 1.682
- Solubility: Slightly soluble (3.2 g/l) (25 º C),
- PSA: 38.67000
- LogP: 2.33160
5,8-Dichloropyrido[2,3-d]pyridazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,8-Dichloropyrido[2,3-d]pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WC377-1g |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 96% | 1g |
1269CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WC377-250mg |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 96% | 250mg |
394CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WC377-5g |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 96% | 5g |
4639CNY | 2021-05-08 | |
| Matrix Scientific | 123775-1g |
5,8-Dichloropyrido[2,3-d]pyridazine, 95+% |
703-33-3 | 95+% | 1g |
$760.00 | 2023-09-07 | |
| Fluorochem | 225140-250mg |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 95% | 250mg |
￡106.00 | 2022-02-28 | |
| Fluorochem | 225140-1g |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 95% | 1g |
￡169.00 | 2022-02-28 | |
| Fluorochem | 225140-5g |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 95% | 5g |
￡506.00 | 2022-02-28 | |
| Fluorochem | 225140-10g |
5,8-Dichloropyrido[2,3-d]pyridazine |
703-33-3 | 95% | 10g |
￡844.00 | 2022-02-28 | |
| eNovation Chemicals LLC | Y0976460-10g |
5,8-dichloropyrido[2,3-d]pyridazine |
703-33-3 | 95% | 10g |
$370 | 2024-08-03 | |
| eNovation Chemicals LLC | K11231-1g |
5,8-Dichloropyrido[3,2-d]pyridazine |
703-33-3 | 95% | 1g |
$125 | 2024-05-24 |
5,8-Dichloropyrido[2,3-d]pyridazine Related Literature
-
1. CCXLIV.—The relation between constitution and rotatory power amongst derivatives of tetrahydroquinaldineWilliam Jackson Pope,Thomas Field Winmill J. Chem. Soc. Trans. 1912 101 2309
703-33-3 (5,8-Dichloropyrido[2,3-d]pyridazine) Related Products
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